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Compound of Interest

Compound Name: Cartap hydrochloride

Cat. No.: B6595328 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the

chemical properties, mechanism of action, and toxicological profile of the insecticide Cartap
Hydrochloride.

Chemical Identity
Cartap hydrochloride is a nereistoxin analogue insecticide used to control a variety of

chewing and sucking pests.[1] Its chemical identity is defined by the following International

Union of Pure and Applied Chemistry (IUPAC) name and Chemical Abstracts Service (CAS)

number.

Identifier Value

IUPAC Name

S-[3-carbamoylsulfanyl-2-

(dimethylamino)propyl]

carbamothioate;hydrochloride[2][3]

CAS Number 15263-52-2[4][5]

Alternative IUPAC Name
S,S′-[2-(dimethylamino)trimethylene]

bis(thiocarbamate) hydrochloride

Alternative CAS Number 22042-59-7 (unspecified hydrochloride)
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Cartap hydrochloride functions primarily as a non-competitive antagonist of the nicotinic

acetylcholine receptor (nAChR) in the insect central nervous system. This action blocks

synaptic transmission, leading to paralysis and eventual death of the insect. While it is often

considered a pro-insecticide that converts to nereistoxin, studies have shown that cartap itself

can directly block the nAChR channel.

A secondary mechanism of action has been proposed, involving the disruption of calcium

homeostasis. This hypothesis suggests that cartap hydrochloride inhibits the binding of

ryanodine to the Ca2+ release channel in the sarcoplasmic reticulum in a dose-dependent

manner. This inhibition, coupled with the promotion of extracellular Ca2+ influx and induction of

internal Ca2+ release, leads to persistent muscle contraction and paralysis.
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Proposed mechanisms of action for Cartap Hydrochloride.

Toxicological Data
Cartap hydrochloride is classified as a moderately hazardous insecticide. The following table

summarizes key toxicological data.
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Parameter Value Species Reference

Oral LD₅₀ 100-200 mg/kg Monkey

Experimental Protocols
Radioligand Binding Assay for nAChR
Objective: To determine the binding affinity of Cartap hydrochloride to the nicotinic

acetylcholine receptor.

Methodology:

Prepare membrane fractions from honeybee (Apis mellifera) heads.

Incubate the membrane preparation with a radiolabeled ligand that binds to the nAChR, such

as [³H]thienylcyclohexylpiperidine, which targets the non-competitive blocker site.

Add varying concentrations of Cartap hydrochloride to the incubation mixture to compete

with the radioligand for binding.

After incubation, separate the bound and free radioligand using a filtration method.

Quantify the amount of bound radioactivity using liquid scintillation counting.

Analyze the data to determine the concentration of Cartap hydrochloride that inhibits 50%

of the specific binding of the radioligand (IC₅₀), which is a measure of its binding affinity.
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Workflow for determining nAChR binding affinity.

In Vivo Toxicity Study in Earthworms
Objective: To assess the ecotoxicity of Cartap hydrochloride on a non-target organism, the

earthworm Perionyx excavatus.

Methodology:

Acclimate earthworms (Perionyx excavatus) to laboratory conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b6595328?utm_src=pdf-body-img
https://www.benchchem.com/product/b6595328?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6595328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare soil microcosms with varying sublethal concentrations of Cartap hydrochloride
(e.g., 2 ppm, 5 ppm, and 10 ppm) and a control group with no pesticide.

Introduce a known number and weight of earthworms into each microcosm.

Maintain the microcosms for a set period (e.g., 30 days) under controlled temperature and

pH conditions.

At regular intervals, monitor and record survivability, changes in body weight, and feeding

rate.

At the end of the experiment, analyze the data to determine the dose-dependent effects of

Cartap hydrochloride on the physiological parameters of the earthworms.

Conclusion
This technical guide provides a comprehensive overview of Cartap hydrochloride for

researchers and scientists. The information presented on its chemical identity, dual

mechanisms of action involving both nicotinic acetylcholine receptors and calcium channels,

and toxicological profile offers a solid foundation for further investigation. The detailed

experimental protocols serve as a practical starting point for studies on its efficacy, safety, and

environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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